![molecular formula C16H21NO3S B5719679 ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate](/img/structure/B5719679.png)
ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate
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Overview
Description
Ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate, also known as PTAC, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of thioester derivatives and has shown promising results in various fields of research.
Mechanism of Action
The mechanism of action of ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate is not yet fully understood. However, it is believed to act by inhibiting the activity of certain enzymes and receptors in the body. This leads to a decrease in the production of certain inflammatory mediators, which in turn leads to a reduction in pain and inflammation.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to increase the levels of certain neurotransmitters in the brain, such as serotonin and dopamine. It has also been shown to increase the levels of certain hormones, such as cortisol and testosterone.
Advantages and Limitations for Lab Experiments
One of the main advantages of ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate is its high potency and selectivity. This makes it an ideal compound for use in laboratory experiments. However, one of the limitations of this compound is its high cost, which can make it difficult to use in large-scale experiments.
Future Directions
There are several future directions for research on ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate. One area of interest is the development of new synthetic methods that can produce this compound more efficiently and at a lower cost. Another area of interest is the identification of new targets for this compound, which could lead to the development of new therapeutic applications. Additionally, there is a need for further studies to fully understand the mechanism of action of this compound and its potential side effects.
Synthesis Methods
The synthesis of ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate can be achieved through a multistep process involving the reaction of piperidine with thioacetic acid, followed by the addition of phenylmagnesium bromide and ethyl chloroformate. This process has been optimized to yield high purity and high yield of this compound.
Scientific Research Applications
Ethyl 1-[(phenylthio)acetyl]-4-piperidinecarboxylate has been extensively studied for its potential applications in various fields of scientific research. It has been shown to have anticonvulsant, analgesic, and anti-inflammatory properties. Additionally, it has been found to be effective in the treatment of certain types of cancer.
properties
IUPAC Name |
ethyl 1-(2-phenylsulfanylacetyl)piperidine-4-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H21NO3S/c1-2-20-16(19)13-8-10-17(11-9-13)15(18)12-21-14-6-4-3-5-7-14/h3-7,13H,2,8-12H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZRKBEOYTFHXYCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCN(CC1)C(=O)CSC2=CC=CC=C2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H21NO3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
307.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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